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Compound of Interest

Compound Name: Triptocallic acid D

CAS No.: 201534-09-0

Cat. No.: B580061

Get Quote

A comprehensive comparison between the well-researched compound Triptolide and the

lesser-known Triptocallic Acid D is currently not feasible due to a significant lack of available

scientific data on the latter. While Triptolide, a potent diterpenoid triepoxide isolated from the

thunder god vine (Tripterygium wilfordii), has been the subject of extensive research for its anti-

inflammatory, immunosuppressive, and anti-cancer properties, Triptocallic Acid D remains

largely uncharacterized in publicly accessible scientific literature.

This guide will proceed by presenting a detailed overview of the known biological activities and

mechanisms of Triptolide, based on existing experimental data. This will serve as a benchmark

for any future research on Triptocallic Acid D.

Triptolide: A Profile of a Potent Bioactive Compound
Triptolide has demonstrated significant therapeutic potential across a range of diseases,

primarily attributed to its ability to modulate key signaling pathways involved in inflammation

and cell growth.

Anti-inflammatory and Immunosuppressive Effects
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Triptolide exerts its potent anti-inflammatory and immunosuppressive effects through the

inhibition of pro-inflammatory cytokines and mediators.[1] It has been shown to suppress the

production of tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[2]

A primary mechanism for this activity is the inhibition of the nuclear factor-kappa B (NF-κB)

signaling pathway, a central regulator of inflammatory responses.[1][3] Triptolide has been

observed to inhibit the transcriptional activity of NF-κB in T-lymphocytes.[4]

Anti-Cancer Activity
The anti-cancer properties of Triptolide are multifaceted, involving the induction of apoptosis

(programmed cell death), inhibition of cell proliferation, and suppression of angiogenesis (the

formation of new blood vessels that tumors need to grow).[5] Triptolide induces apoptosis in

various cancer cell lines, including pancreatic and non-small cell lung cancer cells, through

both intrinsic and extrinsic pathways.[6][7] It can trigger the release of cytochrome c from

mitochondria, a key event in the apoptotic cascade.[8] Furthermore, Triptolide has been shown

to down-regulate anti-apoptotic proteins and inhibit the activity of transcription factors crucial for

cancer cell survival.[1]

Quantitative Data on Triptolide's Biological Activity
The following table summarizes key quantitative data regarding the cytotoxic effects of

Triptolide on various cancer cell lines.
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Cell Line Cancer Type
IC50
(Concentration for
50% Inhibition)

Reference

RPMI8226 Multiple Myeloma 10-80 ng/mL [1]

U266 Multiple Myeloma 10-80 ng/mL [1]

A549
Non-Small Cell Lung

Cancer
Not specified [7]

H460
Non-Small Cell Lung

Cancer
Not specified [7]

MiaPaCa-2 Pancreatic Cancer Not specified [6]

Capan-1 Pancreatic Cancer Not specified [6]

BxPC-3 Pancreatic Cancer Not specified [6]

Signaling Pathways Modulated by Triptolide
Triptolide's diverse biological effects are a result of its interaction with multiple intracellular

signaling pathways.

NF-κB Signaling Pathway in Inflammation
Triptolide's anti-inflammatory action is largely mediated by its inhibition of the NF-κB pathway.

Under normal conditions, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB)

proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate

to the nucleus and activate the transcription of inflammatory genes. Triptolide interferes with

this process, thereby suppressing the inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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